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Compound of Interest

Compound Name: 11-Chloro-1-undecene

Cat. No.: B1580411

An In-Depth Technical Guide to 11-Chloro-1-undecene for Advanced Research and
Development

Authored by a Senior Application Scientist

This guide provides an in-depth exploration of 11-Chloro-1-undecene, a versatile bifunctional
molecule pivotal in advanced chemical synthesis. Designed for researchers, chemists, and
drug development professionals, this document moves beyond a simple recitation of facts. It
delves into the causality behind experimental choices, offers field-proven insights into its
applications, and is grounded in authoritative references to ensure scientific integrity. Here, we
will explore its synthesis, unique reactivity, and its role as a molecular bridge in surface
chemistry, polymer science, and the development of sophisticated therapeutic agents.

Core Molecular Profile and Physicochemical
Properties

11-Chloro-1-undecene (CAS No. 872-17-3) is a linear alpha-olefin functionalized with a
terminal chloro group.[1] This unique structure, featuring two distinct reactive centers—a
nucleophilic double bond and an electrophilic alkyl chloride—makes it an exceptionally valuable
building block in organic synthesis. The long, eleven-carbon aliphatic chain provides flexibility
and hydrophobicity, attributes that are highly sought after in applications such as self-
assembled monolayers and linker chemistry for drug delivery systems.[2]
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The molecule's utility is underpinned by its specific physical and chemical characteristics, which
dictate its handling, storage, and reaction conditions.

Diagram: Molecular Structure of 11-Chloro-1-undecene
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Step 1: Chlorination

10-undecen-1-ol
in Pyridine (solvent/base)

Add Thionyl Chloride (SOCI2)

dropwise at 0°C

Y

Stir at room temperature

Y

Quench with ice-water
I

|
Step 2: Work-*p & Extraction

Extract with Diethyl Ether

Y

Wash with dilute HCI
(removes pyridine)

Y

Wash with NaHCOs soln.
(removes excess acid)

Y

Wash with Brine
(removes water)

Y

Dry over Naz2SOa4

Step 3: P‘}Jrification

Filter drying agent

\4

Concentrate via Rotary Evaporation

l

Vacuum Distillation

Pure 11-Chloro-1-undecene
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Surface Modification

Si-H Surface | Hydrosilylation

Pt Catalyst

Cl-(CH2)9-CH=CH2

11-Chloro-1-undecene

Si-(CH2)11-Cl Functionalized Surface

Bioconjugation Precursor Synthesis

CI-(CH2)9-CH=CH:2
11-Chloro-1-undecene

in DMF

NaNs Sn2 Reaction

N3-(CH2)9-CH=CH: Azido-alkene Linker

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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undecene]. BenchChem, [2026]. [Online PDF]. Available at:
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chloro-1-undecene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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